Cas no 2743438-28-8 (2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid)

• Product Name: 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid
• CAS No: 2743438-28-8
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 6338528
• PubChem ID: 165711439
• Update Time: 2025-06-12

2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2743438-28-8
• EN300-37272913
• 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid

• Inchi： 1S/C11H10F2N2O2/c12-6-1-5-2-7(4-9(14)11(16)17)15-10(5)8(13)3-6/h1-3,9,15H,4,14H2,(H,16,17)
• InChI Key： UQXDLCOEMLBRAF-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C=C(CC(C(=O)O)N)NC=21)F

Computed Properties

• Exact Mass: 240.07103389g/mol
• Monoisotopic Mass: 240.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 79.1Ų

Additional information on 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid

Introduction to 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid (CAS No. 2743438-28-8)

2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid, identified by its CAS number 2743438-28-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of amino acids, featuring a unique structural motif that combines an amino group, a propanoic acid moiety, and a substituted indole ring. The presence of fluorine atoms at the 5th and 7th positions of the indole ring introduces additional electronic and steric properties, making this molecule a promising candidate for various applications in drug discovery and material science.

The structural features of 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid contribute to its distinct chemical and biological properties. The indole ring is a well-known pharmacophore in medicinal chemistry, often found in natural products and bioactive molecules. Its substitution with fluorine atoms enhances lipophilicity and metabolic stability, which are critical factors in drug design. The propanoic acid side chain provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been growing interest in fluorinated indole derivatives due to their potential biological activities. Studies have shown that such compounds can exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The fluorine atoms in 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid play a crucial role in modulating these activities by influencing the compound's interactions with biological targets. For instance, the electron-withdrawing nature of fluorine can enhance binding affinity to enzymes or receptors, while steric hindrance can prevent off-target effects.

One of the most compelling aspects of 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid is its versatility in synthetic chemistry. Researchers have leveraged this compound as a building block for more complex molecules, particularly in the development of novel therapeutic agents. The indole core can be further modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional functional groups. Additionally, the amino and carboxylic acid functionalities provide opportunities for amide bond formation, which is a common strategy in drug design.

The pharmaceutical industry has been particularly interested in exploring the potential of fluorinated indole derivatives as drug candidates. Preclinical studies have demonstrated that compounds structurally related to 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid exhibit promising activity against various diseases. For example, some derivatives have shown inhibitory effects on kinases and other enzymes implicated in cancer progression. Furthermore, the metabolic stability introduced by fluorine substitution suggests that these compounds may have improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

Another area where 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid shows promise is in material science. Fluorinated organic compounds are known for their unique material properties, such as low friction coefficients and high thermal stability. These characteristics make them valuable in the development of advanced materials for applications ranging from electronics to coatings. The structural complexity of this compound allows for fine-tuning of these properties through strategic modifications.

Recent advances in computational chemistry have further enhanced the understanding of 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid's behavior. Molecular modeling studies have provided insights into its interactions with biological targets at an atomic level. These simulations have helped researchers predict potential drug candidates more efficiently and guide experimental design. Additionally, computational methods have been used to optimize synthetic routes, reducing costs and improving yields.

The synthesis of 2-amino-3-(5,7-difluoro-1H-indol-2-yl)propanoic acid presents both challenges and opportunities for synthetic chemists. While the indole ring is readily available from natural sources or through chemical synthesis, introducing fluorine atoms at specific positions requires careful selection of reagents and conditions. However, recent developments in fluorination techniques have made it more feasible to achieve this modification with high precision. These advancements have opened new avenues for exploring the synthetic potential of this compound.

In conclusion, 2-amino--(57difluoro--1Hindol--2--y l )pr opano ic ac id (CAS No .2743438--28--8 )is a multifaceted compound with significant potential in pharmaceuticals ,material science ,and beyond . Its unique structural features ,combined with recent advances in synthetic and computational chemistry ,make it an exciting subject for further research . As our understanding of its properties grows ,we can expect to see even more innovative applications emerge . p >